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Compound of Interest

Compound Name: N-Nitroso-meglumine

Cat. No.: B13415366

For Researchers, Scientists, and Drug Development Professionals

The landscape of pharmaceutical impurities is continually evolving, with nitrosamines remaining
a critical area of focus for regulatory bodies and manufacturers worldwide. The identification of
N-Nitroso-meglumine, a nitrosamine impurity derived from the widely used excipient
meglumine, necessitates a thorough understanding of its profile in comparison to other known
nitrosamine impurities. This guide provides an objective comparison of N-Nitroso-meglumine
with other well-characterized nitrosamines, supported by available data and detailed
experimental protocols for their assessment.

Executive Summary

N-Nitroso-meglumine is a potential impurity in pharmaceutical products containing
meglumine, formed through the nitrosation of the secondary amine in the meglumine structure.
While comprehensive toxicological data for N-Nitroso-meglumine is not yet publicly available,
the broader class of nitrosamines is recognized for its carcinogenic potential. This guide will
compare the chemical properties of N-Nitroso-meglumine with those of well-studied
nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), and
present the established experimental protocols for the detection and toxicological assessment
of such impurities.

Chemical and Physical Properties
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A comparison of the fundamental chemical and physical properties of N-Nitroso-meglumine,
NDMA, and NDEA is crucial for understanding their behavior and for the development of

analytical methods.

N- N-
N-Nitroso- . . . . . .
Property . Nitrosodimethylami  Nitrosodiethylamin
meglumine
ne (NDMA) e (NDEA)
Molecular Formula C7H16N206[1] C2H6N20 C4H10N20
Molecular Weight 224.21 g/mol [1] 74.08 g/mol 102.14 g/mol
Parent Compound Meglumine[2] Dimethylamine Diethylamine
Non-volatile (predicted
__ due to high polarity _ .
Volatility ) Volatile[4] Volatile[3]
and molecular weight)
[3]

Expected to be highly
N soluble in water due to ) )
Solubility ] Soluble in water Soluble in water
multiple hydroxyl

groups.

Formation Mechanisms

Nitrosamine impurities typically form from the reaction of secondary or tertiary amines with
nitrosating agents, such as nitrous acid, which can be formed from nitrites under acidic

conditions.[1]

N-Nitroso-meglumine Formation

N-Nitroso-meglumine can form if the secondary amine in the meglumine molecule reacts with
a nitrosating agent. Meglumine is a common excipient used to enhance the solubility and
stability of active pharmaceutical ingredients (APIs).[1] The risk of N-Nitroso-meglumine
formation exists during drug manufacturing or storage Iif nitrites are present as contaminants in
raw materials or the processing environment.[1]
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Figure 1: Formation of N-Nitroso-meglumine.

General Nitrosamine Formation

The formation of other nitrosamines, such as NDMA and NDEA, follows a similar pathway
involving their respective precursor amines (dimethylamine for NDMA and diethylamine for
NDEA) and a nitrosating agent. These precursors can be present as impurities in solvents,
reagents, or starting materials used in APl synthesis.[5]

Toxicological Profile: A Data Gap for N-Nitroso-
meglumine

A significant gap exists in the publicly available toxicological data for N-Nitroso-meglumine. A
material safety data sheet for N-Nitroso-meglumine indicates no available data for acute oral
toxicity (LD50), germ cell mutagenicity, or carcinogenicity.[6] This lack of data underscores the
importance of applying established testing protocols to assess its potential risk.

In contrast, extensive toxicological data are available for other nitrosamines, particularly NDMA
and NDEA, which are classified as probable human carcinogens (Group 2A) by the
International Agency for Research on Cancer (IARC).[4][7]
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Nitrosamine Mutagenicity (Ames Test) Carcinogenicity

N-Nitroso-meglumine No data available[6] No data available[6]

. ) ) Potent carcinogen in multiple
Positive with metabolic ) ) o
NDMA o animal species, primarily
activation[8] ) )
targeting the liver.[4][7]

N ) ) Potent carcinogen, particularly
Positive with metabolic ) ]
NDEA o affecting the respiratory tract
activation[8] o ]
and liver in animal models.[7]

Experimental Protocols for Mutagenicity
Assessment: The Enhanced Ames Test

Given the known mutagenic potential of the nitrosamine class, the bacterial reverse mutation
assay (Ames test) is a critical tool for assessing the genotoxicity of any new nitrosamine
impurity. For nitrosamines, an "enhanced" Ames test protocol is recommended to improve the

sensitivity of detection.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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